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Compound of Interest

Compound Name: 3-hydrazinyl-N,N-dimethylaniline

CAS No.: 940924-81-2

Cat. No.: B3195934

Get Quote

Executive Summary
This technical guide details the applications of 4-(dimethylamino)phenylhydrazine (DAPH)

(CAS: 27076-73-9, dihydrochloride salt) and its related derivatives. While simple

phenylhydrazines are common, the introduction of the N,N-dimethylamino group at the para

position fundamentally alters the molecule's utility. It transforms a standard reagent into a high-

efficiency ionization tag for mass spectrometry and a versatile building block for functionalized

indole synthesis. This guide addresses the needs of analytical chemists and synthetic organic

chemists, providing mechanistic insights, validated protocols, and safety frameworks.

Part 1: The Chemical Core
Molecular Architecture & Reactivity
The utility of DAPH stems from the electronic interplay between its two functional ends:

The Hydrazine Moiety (-NHNH₂): A potent nucleophile (alpha-effect) capable of rapid

condensation with carbonyls (aldehydes/ketones) to form hydrazones.
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The Dimethylamino Group (-N(CH₃)₂): A strong electron-donating group (EDG). In Mass

Spectrometry (MS), this tertiary amine possesses high proton affinity, acting as a "charge

tag" that drastically enhances ionization efficiency in Electrospray Ionization (ESI).

Key Applications Overview
Domain Application Mechanism Key Benefit

Bioanalysis (LC-MS)

Derivatization of

Carbonyls (Glycans,

Steroids, Lipid

Aldehydes)

Schiff Base /

Hydrazone Formation

Signal Enhancement:

The dimethylamino

group ensures high

ionization efficiency

([M+H]⁺) even in

complex matrices.

Organic Synthesis
Fischer Indole

Synthesis

[3,3]-Sigmatropic

Rearrangement

Scaffold Construction:

Direct access to 5-

(dimethylamino)indole

s, precursors for

tryptamine analogs.

Pharma Quality
Genotoxic Impurity

Monitoring
Trace Analysis

Safety: Detection of

residual hydrazines in

drug substances (e.g.,

sulfonamides).[1]

Part 2: Analytical Application – High-Sensitivity MS
Derivatization
The Mechanism of Signal Enhancement
Many biologically significant molecules (reducing sugars, oxidized lipids like 4-HNE,

ketosteroids) are neutral and ionize poorly in ESI-MS. Derivatization with DAPH converts these

neutral carbonyls into basic hydrazones.

Mechanism:

Nucleophilic Attack: The terminal nitrogen of DAPH attacks the carbonyl carbon.
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Dehydration: Loss of water forms the stable hydrazone linkage.

Ionization: Under ESI(+) conditions, the tertiary dimethylamino group is easily protonated,

carrying the charge.

Figure 1: Mechanism of Carbonyl Derivatization with DAPH for MS Signal Enhancement
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Protocol: Derivatization of Reducing Sugars or Lipid
Aldehydes
Context: This protocol is adapted for the detection of trace carbonyls in biological fluids.

Materials:

Reagent: 4-hydrazinyl-N,N-dimethylaniline dihydrochloride (DAPH·2HCl).

Solvent: Methanol (LC-MS grade).

Catalyst: Acetic Acid (glacial).

Sample: Biological extract containing aldehydes (e.g., 4-Hydroxynonenal).

Step-by-Step Workflow:

Reagent Prep: Dissolve DAPH·2HCl in Methanol containing 5% Acetic Acid to a

concentration of 5 mg/mL. Note: Prepare fresh; DAPH oxidizes rapidly in air.

Reaction: Mix 50 µL of sample extract with 50 µL of Reagent Solution.
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Incubation: Seal vial under nitrogen. Incubate at 50°C for 30–60 minutes.

Causality: Heat drives the dehydration step; acid catalyzes the initial nucleophilic attack.

Quenching (Optional): If analyzing immediately, quenching is not strictly necessary, but

cooling to 4°C stops side reactions.

Analysis: Inject directly into LC-ESI-MS. Monitor in Positive Ion Mode.[1]

Target: Look for mass shift corresponding to [M + DAPH - H₂O + H]⁺.

Mass Shift Calculation: Molecular Weight of DAPH (Free base) = 151.21 Da. The added

mass to the analyte is +133.21 Da (151.21 - 18.01).

Part 3: Synthetic Application – Fischer Indole
Synthesis[2][3]
Constructing 5-(Dimethylamino)indoles
DAPH is a valuable precursor for synthesizing indole derivatives functionalized at the 5-

position. These scaffolds are critical in medicinal chemistry, particularly for serotonin receptor

ligands.

Mechanism (Robinson Mechanism): The reaction proceeds via the formation of an ene-

hydrazine, followed by a [3,3]-sigmatropic rearrangement (the key step), and finally ammonia

elimination.[2]
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Figure 2: Fischer Indole Synthesis Pathway using DAPH
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Protocol: Synthesis of 5-(Dimethylamino)-2,3-
dimethylindole
Context: Reaction of DAPH with 2-butanone (Methyl Ethyl Ketone).
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Setup: Equip a round-bottom flask with a reflux condenser and nitrogen inlet.

Mixing: Combine 1.0 eq DAPH·2HCl and 1.1 eq 2-butanone in Glacial Acetic Acid (10 mL per

gram of hydrazine).

Cyclization: Heat the mixture to reflux (118°C) for 2–4 hours.

Monitoring: Use TLC (visualize with Ehrlich’s reagent or UV). The hydrazone intermediate

will disappear.

Workup:

Cool to room temperature.[2][3]

Pour into ice-water.

Neutralize with NaOH (slowly) to precipitate the crude indole.

Extract with Ethyl Acetate.

Purification: Recrystallize from Ethanol/Water or purify via column chromatography.

Note: Indoles with electron-donating groups are sensitive to oxidation; store under inert

gas.

Part 4: Safety, Stability & Handling (E-E-A-T)
Working with hydrazine derivatives requires strict adherence to safety protocols due to their

toxicity and instability.

Toxicity Profile
Acute Toxicity: DAPH is toxic if swallowed, inhaled, or in contact with skin (Category 3).

Carcinogenicity: Like many hydrazines, it is a suspected carcinogen and mutagen.

Genotoxicity: It can cause DNA alkylation.
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Stability & Storage[6]
Oxidation: The electron-rich dimethylamino group makes DAPH highly susceptible to air

oxidation, turning the white solid to a dark violet/brown tar.

Storage: Store as the dihydrochloride salt (more stable than free base). Keep at -20°C,

under Argon, in amber vials (light sensitive).

Handling Protocol
Engineering Controls: Always weigh and handle the solid in a fume hood or glovebox.

Deactivation: Quench excess hydrazine waste with dilute bleach (sodium hypochlorite) or

specific hydrazine scavengers before disposal. Do not mix with strong oxidizers (fire hazard).

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3195934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

